Cas no 851403-10-6 (N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide)

• Product Name: N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide
• CAS No: 851403-10-6
• MF: C₂₀H₂₆N₂O₂
• MW: 326.432645320892
• CID: 5957260
• PubChem ID: 4328449
• Update Time: 2025-05-20

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide
• N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[2-(1,2-dihydro-6,7-dimethyl-2-oxo-3-quinolinyl)ethyl]-
• F0611-0081
• 851403-10-6
• AKOS024586928
• CCG-28174
• AB00669270-01
• N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]cyclohexanecarboxamide
• EU-0091622

• Inchi： 1S/C20H26N2O2/c1-13-10-17-12-16(20(24)22-18(17)11-14(13)2)8-9-21-19(23)15-6-4-3-5-7-15/h10-12,15H,3-9H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： JCBNCFZBRILIOA-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC3=C(NC2=O)C=C(C)C(C)=C3)=O)CCCCC1

Computed Properties

• Exact Mass: 326.199428076g/mol
• Monoisotopic Mass: 326.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 595.6±50.0 °C(Predicted)
• pka: 11.68±0.70(Predicted)

Additional information on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide

Research Briefing on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide (CAS: 851403-10-6)

In recent years, the compound N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide (CAS: 851403-10-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound, characterized by its unique quinoline and cyclohexane carboxamide structure, has shown promise in various preclinical studies, particularly in the context of neurodegenerative diseases and cancer.

The synthesis of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide involves a multi-step process, starting with the condensation of 6,7-dimethyl-1,2-dihydroquinolin-2-one with ethyl bromoacetate, followed by amidation with cyclohexanecarboxylic acid. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further research. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the synthesized compound.

Pharmacological studies have revealed that N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide exhibits potent inhibitory effects on specific enzymes and receptors implicated in neurodegenerative disorders. For instance, the compound has been shown to modulate the activity of monoamine oxidase B (MAO-B), an enzyme associated with the progression of Parkinson's disease. In vitro assays demonstrated a dose-dependent inhibition of MAO-B, with an IC50 value in the nanomolar range, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

In addition to its neuroprotective properties, recent research has explored the anticancer potential of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide. Preliminary studies indicate that the compound induces apoptosis in certain cancer cell lines, including glioblastoma and breast cancer, through the activation of intrinsic apoptotic pathways. Mechanistic studies suggest that the compound may interfere with mitochondrial function and disrupt cellular redox balance, leading to selective cytotoxicity in malignant cells. These findings highlight the compound's dual therapeutic potential, warranting further investigation in animal models and clinical settings.

Despite these promising results, challenges remain in the development of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance the compound's drug-like properties, including the introduction of solubilizing groups and the optimization of its pharmacokinetic profile.

In conclusion, N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclohexanecarboxamide (CAS: 851403-10-6) represents a promising scaffold for the development of novel therapeutics targeting neurodegenerative diseases and cancer. Continued research into its mechanism of action, coupled with advancements in synthetic and medicinal chemistry, will be crucial in translating these preclinical findings into clinical applications. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the pharmaceutical industry.